4-(Aminomethyl)-3-cyclopropoxybenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(Aminomethyl)-3-cyclopropoxybenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 3-position and an aminomethyl group at the 4-position of the benzene ring. Benzamides are a class of organic compounds with diverse biological and industrial applications, including use as intermediates in pharmaceutical synthesis. The cyclopropoxy group introduces steric and electronic effects that may influence reactivity, solubility, and binding interactions in biological systems.
Properties
Molecular Formula |
C11H14N2O2 |
|---|---|
Molecular Weight |
206.24 g/mol |
IUPAC Name |
4-(aminomethyl)-3-cyclopropyloxybenzamide |
InChI |
InChI=1S/C11H14N2O2/c12-6-8-2-1-7(11(13)14)5-10(8)15-9-3-4-9/h1-2,5,9H,3-4,6,12H2,(H2,13,14) |
InChI Key |
BXVZOBOAKNHPHX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)C(=O)N)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Aminomethyl)-3-cyclopropoxybenzamide typically involves the following steps:
Formation of the Benzamide Core: The benzamide core can be synthesized through the reaction of 4-aminomethylbenzoic acid with appropriate reagents.
Introduction of the Cyclopropoxy Group: The cyclopropoxy group can be introduced via a nucleophilic substitution reaction, where a suitable cyclopropyl halide reacts with the benzamide core.
Final Assembly: The final step involves the coupling of the aminomethyl group to the benzamide core, often using reductive amination techniques.
Industrial Production Methods
Industrial production of 4-(Aminomethyl)-3-cyclopropoxybenzamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and the use of green solvents may be employed to enhance efficiency and reduce waste.
Chemical Reactions Analysis
Types of Reactions
4-(Aminomethyl)-3-cyclopropoxybenzamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the aminomethyl group or the cyclopropoxy group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Lithium aluminum hydride and sodium borohydride are typical reducing agents.
Substitution: Reagents such as alkyl halides and nucleophiles like amines or thiols are used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce various substituted derivatives.
Scientific Research Applications
4-(Aminomethyl)-3-cyclopropoxybenzamide has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.
Biology: The compound can be used in biochemical assays to study enzyme interactions and protein binding.
Industry: The compound can be utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(Aminomethyl)-3-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group may facilitate binding to active sites, while the cyclopropoxy group can enhance the compound’s stability and bioavailability. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
4-(Bromomethyl)benzaldehyde ()
- Structure : Shares a benzaldehyde backbone with a bromomethyl substituent at the 4-position.
- Key Differences: Functional Groups: The target compound contains a benzamide (carboxamide) group and a cyclopropoxy substituent, whereas 4-(Bromomethyl)benzaldehyde has an aldehyde and bromomethyl group. Reactivity: Bromomethyl groups are highly reactive in nucleophilic substitutions (e.g., SN2 reactions), whereas the aminomethyl group in the target compound may participate in hydrogen bonding or serve as a site for further functionalization. By contrast, benzamides like the target compound often exhibit lower acute toxicity but may require evaluation for long-term effects .
3-Cyclopropoxybenzamide Derivatives
- Structural Analogs : Compounds such as 3-cyclopropoxy-N-methylbenzamide or 3-cyclopropoxybenzamide with varying 4-position substituents (e.g., halogens, alkyl groups) can provide insights.
- Physicochemical Properties: Solubility: The aminomethyl group enhances water solubility compared to halogenated analogs, which are typically more lipophilic.
Benzamides with Aminomethyl Groups
- Example: 4-(Aminomethyl)-N-(pyridin-2-yl)benzamide.
- Biological Activity: Aminomethyl-substituted benzamides are explored as kinase inhibitors or protease modulators. The cyclopropoxy group in the target compound may enhance target selectivity due to its constrained geometry.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
